Cas no 92949-49-0 (5-Amino-4-methyl-1H-pyrazole-1-carbothioamide)

• Product Name: 5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
• CAS No: 92949-49-0
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 2816280
• Update Time: 2023-08-07

5-Amino-4-methyl-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
• 1H-Pyrazole-1-carbothioamide, 5-amino-4-methyl-

• Inchi： 1S/C5H8N4S/c1-3-2-8-9(4(3)6)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： LBFNUVQTINRUER-UHFFFAOYSA-N
• SMILES： S=C(N)N1C(=C(C)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 0.7
• Topological Polar Surface Area: 102